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Cat. No.: B091342 Get Quote
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Introduction

2-(Butylamino)ethanol (BAE), a secondary amine, is emerging as a promising solvent for

post-combustion CO2 capture. Its molecular structure offers distinct advantages over traditional

amine solvents like monoethanolamine (MEA). Notably, BAE demonstrates a higher CO2

loading capacity, reduced energy requirements for regeneration, and a lower tendency for solid

precipitation, which can prevent operational issues.[1] Its hydrophobic nature also allows for

excellent solubility with a range of other amines and ethers, making it a versatile component for

formulating optimized solvent blends tailored to specific industrial applications.[1] These

characteristics position 2-(butylamino)ethanol as a significant area of research for developing

more efficient and cost-effective carbon capture technologies.

Quantitative Data Summary
The following tables summarize key performance indicators for 2-(butylamino)ethanol in CO2

capture applications.

Table 1: CO2 Solubility in Aqueous 2-(Butylamino)ethanol (BAE) Solutions
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BAE
Concentration
(wt%)

Temperature
(°C)

CO2 Partial
Pressure (kPa)

CO2 Loading
(mol CO2/mol
amine)

Reference

15 40 0.04 - 348.24 Up to ~1.0 [2][3]

30 40 0.04 - 348.24 Up to ~1.0 [2][3]

15 80 0.04 - 348.24

Decreases with

increasing

temperature

[2][3]

30 80 0.04 - 348.24

Decreases with

increasing

temperature

[2][3]

15 120 0.04 - 348.24

Significantly

lower than at

40°C

[2][3]

30 120 0.04 - 348.24

Significantly

lower than at

40°C

[2][3]

65.4 (in 2-

butoxyethanol)
40 - 120 up to 275

Varies with

temperature and

pressure

[4]

Table 2: Corrosion Rate of Carbon Steel in 2-(Butylamino)ethanol (BAE) Solutions
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BAE
Concentration
(mass fraction)

Temperature
(K)

CO2 Loading
(mol CO2/mol
amine)

Corrosion
Rate
(mm/year)

Reference

0.5 328.2 0.1 ~0.02

0.5 328.2 0.2 ~0.04

0.5 328.2 0.3 ~0.06

0.5 328.2 0.4 ~0.08

0.5 328.2 0.5 ~0.10

Experimental Protocols
Protocol 1: Determination of CO2 Solubility in 2-(Butylamino)ethanol Solutions

This protocol describes the determination of CO2 solubility in aqueous BAE solutions using a

static equilibrium cell for high partial pressures and a gas sparging reactor for low partial

pressures.

Materials:

2-(Butylamino)ethanol (BAE), >99% purity

Deionized water

High-purity CO2 and N2 gas

Equilibrium cell with a pressure transducer and temperature controller

Gas sparging reactor

Gas chromatograph (GC) or other suitable gas analyzer

Procedure:

Solution Preparation: Prepare aqueous BAE solutions of the desired weight percentages

(e.g., 15 wt% and 30 wt%) by accurately weighing the BAE and deionized water.
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High-Pressure Measurements (Equilibrium Cell): a. Evacuate the equilibrium cell and then

charge it with a known volume of the BAE solution. b. Pressurize the cell with CO2 to the

desired initial pressure. c. Stir the solution at a constant temperature (e.g., 40, 80, or 120 °C)

until the pressure inside the cell stabilizes, indicating that equilibrium has been reached. d.

Record the final equilibrium pressure and temperature. e. Analyze the gas phase

composition using a GC to determine the partial pressure of CO2. f. The amount of CO2

absorbed in the liquid phase is calculated from the pressure drop, taking into account the

vapor pressure of the solution.

Low-Pressure Measurements (Gas Sparging Reactor): a. For low CO2 partial pressure

regions, a gas sparging reactor is employed. b. A gas mixture with a known low

concentration of CO2 is bubbled through the BAE solution at a controlled flow rate and

temperature. c. The CO2 concentration in the outlet gas is continuously monitored until it

equals the inlet concentration, indicating saturation of the solution. d. The amount of CO2

absorbed is determined by integrating the difference between the inlet and outlet CO2

concentrations over time.

Data Analysis: The CO2 loading is calculated as the moles of CO2 absorbed per mole of

BAE in the solution.

Protocol 2: Evaluation of Corrosion Rate of Carbon Steel in 2-(Butylamino)ethanol Solutions

This protocol outlines the procedure for assessing the corrosion rate of carbon steel in

carbonated BAE solutions using an electrochemical method.

Materials:

Carbon steel coupons

2-(Butylamino)ethanol (BAE)

2-Ethoxyethanol (2EE) or another suitable solvent for non-aqueous solutions

Electrochemical workstation with a three-electrode cell (working electrode: carbon steel;

counter electrode: platinum; reference electrode: saturated calomel electrode)

CO2 gas
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Procedure:

Solution Preparation: Prepare the carbonated BAE solution by bubbling CO2 into the BAE-

solvent mixture to achieve the desired CO2 loading.

Electrochemical Measurements: a. Assemble the three-electrode cell with the prepared

solution and the carbon steel working electrode. b. Conduct potentiodynamic polarization

tests by scanning the potential from a cathodic to an anodic potential range at a specific

scan rate. c. The corrosion potential (Ecorr) and corrosion current density (icorr) are

determined from the Tafel extrapolation of the polarization curves.

Corrosion Rate Calculation: The corrosion rate (CR) in mm/year is calculated from the

corrosion current density using the following formula: CR = (K * icorr * EW) / (d) where K is a

constant, EW is the equivalent weight of the steel, and d is the density of the steel.

Influence of Parameters: Repeat the measurements at different temperatures, BAE

concentrations, and CO2 loadings to investigate their influence on the corrosion rate.

Visualizations
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Caption: Experimental workflow for evaluating 2-(butylamino)ethanol for CO2 capture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b091342?utm_src=pdf-body-img
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Intermediates

Products

2-(Butylamino)ethanol
(R2NH)

Zwitterion Intermediate
(R2N+HCOO-)

+ CO2

Bicarbonate
(HCO3-)

+ CO2 + H2O

Carbon Dioxide
(CO2)

Base
(e.g., another BAE molecule or H2O)

Carbamate
(R2NCOO-)

+ Base

Protonated Base
(Base-H+)

Protonated Amine
(R2NH2+)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flue Gas Inlet

Absorber

Treated Gas Outlet Rich Amine Pump

Rich Amine

Lean/Rich Heat Exchanger

Stripper

Heated Rich Amine

Lean Amine Cooler

Cooled Lean Amine

Reboiler

Lean Amine

CO2 Product

CO2 + Steam

Hot Lean Amine

Vapor

Lean Amine Pump

Lean Amine

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b091342?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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